![molecular formula C21H17N3O3 B3533312 2-[(1-benzoyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl]-1H-isoindole-1,3(2H)-dione](/img/structure/B3533312.png)
2-[(1-benzoyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl]-1H-isoindole-1,3(2H)-dione
Overview
Description
2-[(1-benzoyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl]-1H-isoindole-1,3(2H)-dione, commonly known as BMDP, is a novel psychoactive substance that belongs to the class of cathinones. It is a synthetic compound that has gained popularity in recent years due to its potent psychoactive effects. BMDP is known for its stimulant and empathogenic properties, making it a popular choice among recreational drug users. However, this compound also has potential applications in scientific research, particularly in the field of neuroscience.
Scientific Research Applications
- Researchers have explored the antibacterial and antimycobacterial properties of derivatives containing the 1,3-diazole ring, which is a core component of this compound . These derivatives exhibit promising activity against bacterial pathogens, including Mycobacterium tuberculosis.
- The 1,3-diazole derivatives have demonstrated anti-inflammatory effects in preclinical studies. These compounds may modulate inflammatory pathways and hold promise for managing inflammatory conditions .
- Some derivatives of 1,3-diazole exhibit antitumor activity. Researchers have investigated their potential as chemotherapeutic agents against various cancer types .
- Studies suggest that certain 1,3-diazole derivatives possess antidiabetic properties. These compounds may influence glucose metabolism and insulin sensitivity .
- The compound’s structure suggests potential antioxidant properties. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing various diseases .
- Interestingly, 1,3-diazole-containing compounds have been explored for their photoluminescent and photorefractive properties. These materials find applications in optoelectronics, organic nonlinear optics, and photorefractive devices .
Antibacterial and Antimycobacterial Activity
Anti-Inflammatory Potential
Antitumor Properties
Antidiabetic Effects
Antioxidant Activity
Photoluminescent and Photorefractive Materials
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazole and pyrazole derivatives, have been reported to exhibit a broad range of biological activities . They have been found to interact with various targets, including enzymes, receptors, and proteins, involved in critical biological processes.
Mode of Action
Based on the structural similarity to other pyrazole derivatives, it can be inferred that the compound might interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking . These interactions can lead to changes in the conformation and function of the target molecules, thereby modulating their activity.
Biochemical Pathways
For instance, imidazole derivatives have been found to exhibit antimicrobial, anti-inflammatory, antitumor, antidiabetic, and antiviral activities, among others . These activities suggest that the compound could potentially interfere with multiple biochemical pathways.
Result of Action
Based on the reported activities of similar compounds, it can be inferred that the compound might exhibit a range of biological effects, potentially including antimicrobial, anti-inflammatory, antitumor, antidiabetic, and antiviral activities .
properties
IUPAC Name |
2-[(1-benzoyl-3,5-dimethylpyrazol-4-yl)methyl]isoindole-1,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O3/c1-13-18(12-23-20(26)16-10-6-7-11-17(16)21(23)27)14(2)24(22-13)19(25)15-8-4-3-5-9-15/h3-11H,12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLGQSLDECBTBAO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C(=O)C2=CC=CC=C2)C)CN3C(=O)C4=CC=CC=C4C3=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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